![molecular formula C8H6ClN3O2 B2780798 Methyl 4-chloropyrazolo[1,5-a]pyrazine-3-carboxylate CAS No. 2253631-00-2](/img/structure/B2780798.png)
Methyl 4-chloropyrazolo[1,5-a]pyrazine-3-carboxylate
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Overview
Description
“Methyl 4-chloropyrazolo[1,5-a]pyrazine-3-carboxylate” is a chemical compound with the CAS Number: 2253631-00-2 . It has a molecular weight of 211.61 . It is usually in powder form .
Synthesis Analysis
The synthesis of Methylpyrazolo[1,5-a]pyrazine-4-carboxylates involves a palladium-catalyzed carbonylation of 4-chloropyrazolo[1,5-a]-pyrazines at elevated pressure . This process is followed by conversion via nitrile intermediates to the corresponding amidoximes and amidines .Molecular Structure Analysis
The IUPAC name for this compound is this compound . The InChI code is 1S/C8H6ClN3O2/c1-14-8(13)5-4-11-12-3-2-10-7(9)6(5)12/h2-4H,1H3 . The InChI key is MVXRASSESHERMT-UHFFFAOYSA-N .Chemical Reactions Analysis
The compound is synthesized by carbonylation of 4-chloropyrazolo[1,5-a]pyrazines . The carboxylates synthesized in this way were converted to nitriles via intermediate amides .Physical And Chemical Properties Analysis
The compound is a powder with a molecular weight of 211.61 . It is stored at a temperature of 4°C .Scientific Research Applications
Synthesis and Structural Analysis
Structural and Spectral Investigations : Research on derivatives of pyrazole-4-carboxylic acid, such as 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid, involves combined experimental and theoretical studies to understand their biological significance. These compounds are characterized using various techniques like NMR, FT-IR spectroscopy, and X-ray diffraction, providing insights into their structural properties which are essential for their application in medicinal chemistry (Viveka et al., 2016).
Synthetic Pathways : The synthesis of methyl 4,7-dihydro-1H-pyrazolo[3,4-b]pyridine-5-carboxylates from readily available precursors demonstrates the versatility of pyrazine derivatives in chemical synthesis. Such pathways are crucial for the development of new pharmaceuticals and research chemicals (Verdecia et al., 1996).
Chemical Modifications and Derivatives
Derivative Synthesis : Methylpyrazolo[1,5-a]pyrazine-4-carboxylates have been synthesized and further modified to create new compounds with potential biological activities. These processes involve palladium-catalyzed carbonylation and conversions to amidoximes and amidines, leading to the synthesis of novel derivatives (Tsizorik et al., 2020).
Applications in Medicinal Chemistry
Antimicrobial and Anticancer Activities : The synthesis of new pyrazoles bearing indazolylthiazole moiety has shown consolidated antimicrobial and anticancer activities. Such research demonstrates the potential of pyrazine derivatives in developing new therapeutic agents (Dawoud et al., 2021).
Biological Activity Evaluation : Fused pyrazolo[1,5-a]pyrimidine derivatives from 5-aminopyrazole and p-chloroaniline have been synthesized and evaluated for their biological activities and cytotoxicity, highlighting the significance of pyrazine derivatives in drug development (Al-Adiwish et al., 2017).
Safety and Hazards
Biochemical Analysis
Biochemical Properties
It is known that carboxyl- or alkoxycarbonyl-functionalized azolopyrazines, which include this compound, are used as substrates for the preparation of compounds exhibiting the properties of inhibitors of phosphoinositide-3 kinase, p-38 kinase, matrix metalloproteases, as well as modulators of sirtuins .
Molecular Mechanism
It is synthesized by palladium-catalyzed carbonylation of 4-chloropyrazolo[1,5-a]-pyrazines at elevated pressure and converted via nitrile intermediates to the corresponding amidoximes and amidines .
properties
IUPAC Name |
methyl 4-chloropyrazolo[1,5-a]pyrazine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClN3O2/c1-14-8(13)5-4-11-12-3-2-10-7(9)6(5)12/h2-4H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVXRASSESHERMT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C2C(=NC=CN2N=C1)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.60 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2253631-00-2 |
Source
|
Record name | methyl 4-chloropyrazolo[1,5-a]pyrazine-3-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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